Cas no 918440-11-6 (1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-)
918440-11-6 structure
Product Name:1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
CAS No:918440-11-6
MF:C15H13IN2O
MW:364.180995702744
CID:775771
PubChem ID:71427108
Update Time:2025-04-19
1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
- 3-iodo-6-methyl-5-phenylmethoxy-2H-indazole
- 5-(Benzyloxy)-3-iodo-6-methyl-1H-indazole
- 5-(Benzyloxy)-3-iodo-6-methyl-2H-indazole
- TWOOAXXFFAQRSR-UHFFFAOYSA-N
- DTXSID60845858
- 918440-11-6
- SCHEMBL16874266
-
- Inchi: 1S/C15H13IN2O/c1-10-7-13-12(15(16)18-17-13)8-14(10)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
- InChI Key: TWOOAXXFFAQRSR-UHFFFAOYSA-N
- SMILES: IC1=C2C=C(C(C)=CC2=NN1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 364.00726g/mol
- Monoisotopic Mass: 364.00726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.9Ų
1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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